Maltol
Maltol
Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992)
3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite.
Maltol is a natural product found in Bolbostemma paniculatum, Streptomyces, and other organisms with data available.
3-Hydroxy-2-methyl-4-pyrone is a metabolite found in or produced by Saccharomyces cerevisiae.
3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite.
Maltol is a natural product found in Bolbostemma paniculatum, Streptomyces, and other organisms with data available.
3-Hydroxy-2-methyl-4-pyrone is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
118-71-8
VCID:
VC21142251
InChI:
InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3
SMILES:
CC1=C(C(=O)C=CO1)O
Molecular Formula:
C6H6O3
Molecular Weight:
126.11 g/mol
Maltol
CAS No.: 118-71-8
Cat. No.: VC21142251
Molecular Formula: C6H6O3
Molecular Weight: 126.11 g/mol
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Specification
| Description | Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992) 3-hydroxy-2-methyl-4-pyrone is a member of 4-pyranones. It has a role as a metabolite. Maltol is a natural product found in Bolbostemma paniculatum, Streptomyces, and other organisms with data available. 3-Hydroxy-2-methyl-4-pyrone is a metabolite found in or produced by Saccharomyces cerevisiae. |
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| CAS No. | 118-71-8 |
| Molecular Formula | C6H6O3 |
| Molecular Weight | 126.11 g/mol |
| IUPAC Name | 3-hydroxy-2-methylpyran-4-one |
| Standard InChI | InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3 |
| Standard InChI Key | XPCTZQVDEJYUGT-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)C=CO1)O |
| Canonical SMILES | CC1=C(C(=O)C=CO1)O |
| Appearance | Powder |
| Boiling Point | 199 °F at 760 mmHg (Sublimes) (NTP, 1992) Sublimes at 93 °C |
| Colorform | Monoclinic prisms from chloroform, orthorhombic bypyramidal crystals + monoclinic prisms from 50% alcohol White crystalline powde |
| Melting Point | 324 to 327 °F (NTP, 1992) 161.5 °C 161 - 162 °C |
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